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Compound of Interest

Compound Name: 10-Hydroxydihydroperaksine

Cat. No.: B14854810 Get Quote

Despite its documented existence as a natural product, the scientific literature remains largely

silent on the discovery, history, and biological activities of 10-Hydroxydihydroperaksine, a

minor alkaloid isolated from the plant Rauvolfia verticillata. This comprehensive review of

available data reveals a significant gap in the scientific record, precluding the creation of a

detailed technical guide as originally requested. While basic chemical information is available,

the foundational research detailing its isolation, characterization, and potential pharmacological

significance is not present in accessible scientific databases.

Chemical Identity
10-Hydroxydihydroperaksine is recognized as a distinct chemical entity with the following

identifiers:

Property Value

Molecular Formula C₁₉H₂₄N₂O₃

Molecular Weight 328.4 g/mol

CAS Number 451478-47-0

Natural Source Rauvolfia verticillata[1][2]

Rauvolfia verticillata, a member of the Apocynaceae family, is a well-known source of a diverse

array of indole alkaloids, many of which possess significant pharmacological properties.[3][4][5]
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[6] However, 10-Hydroxydihydroperaksine appears to be one of its less-studied constituents.

A History Undocumented
A thorough search of scientific literature and chemical databases did not yield the primary

research article describing the initial discovery and isolation of 10-Hydroxydihydroperaksine.

Consequently, crucial historical details remain unknown, including:

The research group responsible for its initial identification.

The date and geographical location of the plant material from which it was first extracted.

The specific methodologies employed for its isolation and purification.

The spectroscopic and analytical data used for its structural elucidation.

This absence of a foundational scientific paper is a critical barrier to understanding the context

of its discovery and the initial scientific interest in the compound.

Biological Activity and Pharmacological Potential:
An Unwritten Chapter
Currently, there is no published research detailing the biological activity of 10-
Hydroxydihydroperaksine. While many alkaloids from Rauvolfia species exhibit a range of

effects, including antihypertensive and antiarrhythmic properties, the specific pharmacological

profile of this compound has not been investigated or reported.[3] As such, information

regarding its potential interactions with cellular signaling pathways, protein targets, or its

therapeutic potential is entirely speculative.

The Path Forward: A Call for Research
The significant gaps in the scientific record for 10-Hydroxydihydroperaksine highlight an

opportunity for new research. The following experimental workflows would be necessary to

build a comprehensive understanding of this molecule.

Logical Workflow for Future Research
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Proposed Research Workflow for 10-Hydroxydihydroperaksine
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Caption: A logical workflow for future research on 10-Hydroxydihydroperaksine.
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In conclusion, while 10-Hydroxydihydroperaksine is a known natural product, it remains an

enigmatic molecule. The absence of foundational research on its discovery, history, and

biological activity makes it impossible to provide a detailed technical guide at this time. The

scientific community awaits the primary research that will undoubtedly shed light on the

properties and potential applications of this obscure alkaloid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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